Cas no 652171-23-8 (Benzene, 1-fluoro-4-methoxy-2-(methylsulfonyl)-)

• Product Name: Benzene, 1-fluoro-4-methoxy-2-(methylsulfonyl)-
• CAS No: 652171-23-8
• MF: C₈H₉FO₃S
• MW: 204.218664884567
• CID: 401827
• PubChem ID: 69311916
• Update Time: 2025-04-19

Benzene, 1-fluoro-4-methoxy-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-methoxy-2-(methylsulfonyl)-
• 1-fluoro-4-methoxy-2-methylsulfonylbenzene
• SCHEMBL5102193
• 1-Fluoro-2-(methanesulfonyl)-4-methoxybenzene
• 1-fluoro-4-methoxy-2-(methylsulfonyl)benzene
• DTXSID10740228
• 652171-23-8

• Inchi： 1S/C8H9FO3S/c1-12-6-3-4-7(9)8(5-6)13(2,10)11/h3-5H,1-2H3
• InChI Key： SFAKRBOMCSFTDM-UHFFFAOYSA-N
• SMILES： S(C)(C1C(=CC=C(C=1)OC)F)(=O)=O

Computed Properties

• Exact Mass: 204.02567
• Monoisotopic Mass: 204.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37